3-Methyl-d3-thiopropanal
Overview
Description
3-Methyl-d3-thiopropanal is a stable isotope-labelled compound with the molecular formula C4 2H3 H5 S . It is used as an analytical standard for the quantitative determination of 2-Furfurylthiol .
Molecular Structure Analysis
The molecular structure of 3-Methyl-d3-thiopropanal is represented by the formula C4 2H3 H5 S . The molecular weight is 91.19 .Scientific Research Applications
Flavor Components in Allium Species
The compound thiopropanal S-oxide, related to 3-Methyl-d3-thiopropanal, plays a crucial role in the flavor profile of Allium species such as onions and garlic. Research by Freeman and Robert (1976) elucidated the importance of thiopropanal S-oxide and methyl methanethiosulphinate as intermediate compounds in producing the volatile components characteristic of these plants. The in vitro studies highlighted the necessity of a reducing agent, like sodium borohydride, for this reaction to occur, shedding light on the complex biochemical pathways involved in flavor formation in Allium species (Freeman & Robert, 1976).
Sensitization of Luminescence in Lanthanide Ions
In the field of materials science, 3-Methyl-d3-thiopropanal derivatives have been investigated for their potential in enhancing the luminescence of lanthanide ions. A study conducted by Tigaa, Lucas, and de Bettencourt-Dias (2017) explored how ZnS nanoparticles, when capped with derivatives of 3-Methyl-d3-thiopropanal, could sensitize the emission of EuIII and TbIII ions. This research opens avenues for the development of advanced luminescent materials with potential applications in bioimaging, sensors, and optoelectronic devices (Tigaa, Lucas, & de Bettencourt-Dias, 2017).
Development of Robust d3-Methylating Agents
Wang, Zhao, Zhao, and Shi (2020) contributed significantly to synthetic chemistry by developing a robust d3-methylating agent inspired by the structure of 3-Methyl-d3-thiopropanal. This agent, designed for selective d3-methylation of complex molecules, demonstrates the compound's versatility and its potential impact on creating deuterium-labeled molecules for pharmaceutical applications. The development of such agents is critical for tracing drug molecules in biological systems without altering their structural or functional integrity (Wang, Zhao, Zhao, & Shi, 2020).
Safety and Hazards
properties
IUPAC Name |
3-(trideuteriomethylsulfanyl)propanal |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8OS/c1-6-4-2-3-5/h3H,2,4H2,1H3/i1D3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CLUWOWRTHNNBBU-FIBGUPNXSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCCC=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])SCCC=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20662124 |
Source
|
| Record name | 3-[(~2~H_3_)Methylsulfanyl]propanal | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20662124 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
107.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-d3-thiopropanal | |
CAS RN |
136430-27-8 |
Source
|
| Record name | 3-[(~2~H_3_)Methylsulfanyl]propanal | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20662124 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(METHYL-D3-THIO)PROPIONALDEHYDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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